N-(2-phenylethyl)-2-(2-pyridinylthio)acetamide

• IUPAC Name: N-(2-phenylethyl)-2-pyridin-2-ylsulfanylacetamide
• InChI: InChI=1S/C15H16N2OS/c18-14(12-19-15-8-4-5-10-17-15)16-11-9-13-6-2-1-3-7-13/h1-8,10H,9,11-12H2,(H,16,18)
• InChI Key: VPVWAUNZZFJNJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CSC2=CC=CC=N2
• Molecular Formula: C15H16N2OS
• Molecular Weight: 272.4 g/mol

Description

N-(2-phenylethyl)-2-(2-pyridinylthio)acetamide, also known as PETPA, is a chemical compound that has been studied for its potential use in scientific research. PETPA has been shown to have various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

N-(2-phenylethyl)-2-(2-pyridinylthio)acetamide acts as a dopamine transporter blocker, preventing the reuptake of dopamine into presynaptic neurons. This leads to an increase in extracellular dopamine levels, which can have various effects on the brain and body.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including an increase in locomotor activity in mice, an increase in dopamine release in the striatum, and an increase in dopamine receptor sensitivity. This compound has also been shown to have neuroprotective effects, reducing the damage caused by oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

N-(2-phenylethyl)-2-(2-pyridinylthio)acetamide has several advantages for use in lab experiments, including its selectivity for the dopamine transporter and its ability to cross the blood-brain barrier. However, this compound also has some limitations, including its potential for toxicity and its limited solubility in water.

Future Directions

There are several future directions for research on N-(2-phenylethyl)-2-(2-pyridinylthio)acetamide. One area of interest is the potential use of this compound in the treatment of Parkinson's disease, as it has been shown to have neuroprotective effects. Another area of interest is the potential use of this compound as a tool for studying the dopamine transporter and its role in dopamine regulation. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential for toxicity.

Synthesis Methods

N-(2-phenylethyl)-2-(2-pyridinylthio)acetamide can be synthesized through a multistep process involving the reaction of 2-chloro-2'-pyridinyl disulfide with 2-phenylethylamine, followed by the reaction of the resulting intermediate with acetic anhydride. The final product is obtained through purification by column chromatography.

Scientific Research Applications

N-(2-phenylethyl)-2-(2-pyridinylthio)acetamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. This compound has been shown to have an effect on the dopamine transporter, which is involved in the regulation of dopamine levels in the brain. This compound has also been studied for its potential use in the treatment of Parkinson's disease, as it has been shown to have neuroprotective effects.